Cas no 1284588-28-8 ((2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL)

• Product Name: (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL
• CAS No: 1284588-28-8
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• MDL: MFCD07775310
• CID: 5207461
• Update Time: 2026-03-06

(2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethoxyphenyl)(furan-3-yl)methanol
• 2,4-Dimethoxyphenyl-(3-furyl)methanol
• (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL

• MDL： MFCD07775310
• Inchi： 1S/C13H14O4/c1-15-10-3-4-11(12(7-10)16-2)13(14)9-5-6-17-8-9/h3-8,13-14H,1-2H3
• InChI Key： IQBGXSJRLZUHHG-UHFFFAOYSA-N
• SMILES： OC(C1=COC=C1)C1C=CC(=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL

Introduction to (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL (CAS No. 1284588-28-8)

(2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL, identified by the Chemical Abstracts Service Number (CAS No.) 1284588-28-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a combination of dimethoxyphenyl and furan-3-yl groups, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules.

The structural composition of (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL makes it a versatile intermediate in the synthesis of various pharmacologically active compounds. The presence of both electron-donating methoxy groups and the electron-deficient furan ring creates a unique electronic environment that can be exploited in drug design. This characteristic has made it a subject of interest in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of molecules with enhanced bioavailability and reduced toxicity. The dimethoxyphenyl moiety is known for its ability to improve lipophilicity, which is a crucial factor in drug absorption and distribution within the body. Meanwhile, the furan-3-yl group contributes to the molecule's overall stability and reactivity, making it an ideal candidate for further functionalization.

One of the most promising applications of (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL is in the field of medicinal chemistry. Researchers have been exploring its potential as a precursor for antiviral and anti-inflammatory agents. The unique structural features of this compound allow for the facile introduction of additional functional groups, enabling the creation of molecules with targeted biological activities.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL in the synthesis of a series of novel flavonoid derivatives. These derivatives exhibited significant anti-inflammatory properties in preclinical studies, suggesting that further development could lead to new treatments for chronic inflammatory diseases. The study also emphasized the importance of optimizing reaction conditions to maximize yield and purity.

The synthetic pathways involving (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL are diverse and can be tailored depending on the desired final product. Common methods include nucleophilic substitution reactions, cross-coupling reactions, and oxidation processes. Each method offers distinct advantages and challenges, and selecting the appropriate technique is crucial for achieving high-quality results.

In addition to its pharmaceutical applications, (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL has shown potential in materials science. Its ability to form stable complexes with metal ions makes it useful in catalytic processes and as a ligand in coordination chemistry. These applications are particularly relevant in the development of new catalysts for organic synthesis and industrial processes.

The future prospects for (2,4-DIMETHOXYPHENYL)(FURAN-3-YL)METHANOL are vast and multifaceted. As research continues to uncover new synthetic strategies and biological activities, this compound is likely to play an increasingly important role in both academic research and industrial applications. Its unique structural features offer a rich foundation for innovation, making it a cornerstone in modern chemical synthesis.